molecular formula C10H18O4 B8654632 2,2-Diethoxyethyl 2-methylprop-2-enoate CAS No. 95983-99-6

2,2-Diethoxyethyl 2-methylprop-2-enoate

Cat. No. B8654632
CAS RN: 95983-99-6
M. Wt: 202.25 g/mol
InChI Key: MRORRLLLFWTVKW-UHFFFAOYSA-N
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Description

2,2-Diethoxyethyl 2-methylprop-2-enoate is a useful research compound. Its molecular formula is C10H18O4 and its molecular weight is 202.25 g/mol. The purity is usually 95%.
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properties

CAS RN

95983-99-6

Product Name

2,2-Diethoxyethyl 2-methylprop-2-enoate

Molecular Formula

C10H18O4

Molecular Weight

202.25 g/mol

IUPAC Name

2,2-diethoxyethyl 2-methylprop-2-enoate

InChI

InChI=1S/C10H18O4/c1-5-12-9(13-6-2)7-14-10(11)8(3)4/h9H,3,5-7H2,1-2,4H3

InChI Key

MRORRLLLFWTVKW-UHFFFAOYSA-N

Canonical SMILES

CCOC(COC(=O)C(=C)C)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Analysis indicated that fraction #1 was predominantly ethyl methacrylate. Fraction #2 was predominantly bromoacetaldehyde diethylacetal. Fraction #3 was the desired product, 2,2 diethoxy-ethyl-methacrylate (29% yield).
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